![molecular formula C19H21F2N3O B2440208 3,4-difluoro-N-((1-(pyridin-2-ylmethyl)piperidin-4-yl)methyl)benzamide CAS No. 954047-58-6](/img/structure/B2440208.png)
3,4-difluoro-N-((1-(pyridin-2-ylmethyl)piperidin-4-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Coordination Chemistry and Properties
Compounds containing elements like 3,4-difluoro-N-((1-(pyridin-2-ylmethyl)piperidin-4-yl)methyl)benzamide show significant variability in chemistry and properties. These include diverse applications in the preparation of complex compounds, exhibiting unique spectroscopic properties, structural characteristics, magnetic properties, and potential biological and electrochemical activities. Such compounds can highlight areas of potential interest for further investigation, particularly in unknown analogues (Boča, Jameson, & Linert, 2011).
Environmental Biodegradability
The environmental fate of polyfluoroalkyl chemicals, including compounds like 3,4-difluoro-N-((1-(pyridin-2-ylmethyl)piperidin-4-yl)methyl)benzamide, is of significant concern due to their potential persistence and bioaccumulation. Investigations into microbial degradation pathways, half-lives, and defluorination potentials are crucial for understanding the environmental impacts of such compounds and their precursors (Liu & Avendaño, 2013).
Pharmacodynamics and Pharmacokinetics
Research on compounds structurally related to 3,4-difluoro-N-((1-(pyridin-2-ylmethyl)piperidin-4-yl)methyl)benzamide, such as cisapride, provides insights into their pharmacodynamic and pharmacokinetic properties. These studies contribute to understanding how such compounds can be used as prokinetic agents in gastrointestinal motility disorders, offering a basis for new therapeutic applications (McCallum, Prakash, Campoli-Richards, & Goa, 1988).
Synthesis of Central Nervous System (CNS) Acting Drugs
Functional chemical groups in compounds like 3,4-difluoro-N-((1-(pyridin-2-ylmethyl)piperidin-4-yl)methyl)benzamide are explored for their potential in synthesizing novel CNS acting drugs. These studies aim to identify lead molecules that can serve as the basis for developing compounds with CNS activity, addressing challenges such as addiction and tolerance associated with many existing CNS drugs (Saganuwan, 2017).
properties
IUPAC Name |
3,4-difluoro-N-[[1-(pyridin-2-ylmethyl)piperidin-4-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F2N3O/c20-17-5-4-15(11-18(17)21)19(25)23-12-14-6-9-24(10-7-14)13-16-3-1-2-8-22-16/h1-5,8,11,14H,6-7,9-10,12-13H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXSIRMJCCUIVEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=CC(=C(C=C2)F)F)CC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-difluoro-N-((1-(pyridin-2-ylmethyl)piperidin-4-yl)methyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.